Cas no 2228952-42-7 (1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228952-42-7
• MF: C₁₄H₁₈FN
• MW: 219.297827243805
• CID: 6255107
• PubChem ID: 165973103
• Update Time: 2025-08-05

1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine
• EN300-1781051
• 1-{1-[2-(4-fluorophenyl)ethyl]cyclopropyl}cyclopropan-1-amine
• 2228952-42-7

• Inchi： 1S/C14H18FN/c15-12-3-1-11(2-4-12)5-6-13(7-8-13)14(16)9-10-14/h1-4H,5-10,16H2
• InChI Key： DWDVAILVHZUAGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 219.142327740g/mol
• Monoisotopic Mass: 219.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine

Research Brief on 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine (CAS: 2228952-42-7)

The compound 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine (CAS: 2228952-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine structure and 4-fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

Recent investigations into the pharmacological profile of 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine have highlighted its role as a potent and selective ligand for specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that this compound exhibits high affinity for serotonin and dopamine receptors, which are critical targets for treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. The presence of the 4-fluorophenyl group is believed to enhance its binding affinity and metabolic stability, thereby improving its pharmacokinetic properties.

The synthetic route for 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine has been optimized in recent studies to achieve higher yields and purity. Key steps involve the cyclopropanation of appropriately substituted precursors, followed by amine functionalization. Advances in catalytic methods, particularly the use of palladium and nickel-based catalysts, have enabled more efficient and scalable synthesis, which is crucial for further preclinical and clinical development. Researchers have also explored the compound's stability under various physiological conditions, providing valuable insights into its potential as a drug candidate.

In addition to its CNS applications, 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine has been investigated for its potential in other therapeutic areas. For instance, recent studies have examined its anti-inflammatory and neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate oxidative stress and inflammatory pathways suggests a broader therapeutic utility beyond its primary CNS targets. These findings underscore the need for further research to fully elucidate its mechanisms of action and therapeutic potential.

Despite the promising results, challenges remain in the development of 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine as a viable drug candidate. Issues such as bioavailability, toxicity, and potential off-target effects need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to improve these properties while retaining the compound's pharmacological efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-{1-2-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine (CAS: 2228952-42-7) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and pharmacological profile make it a valuable candidate for further investigation in the treatment of CNS disorders and other diseases. Continued research and development efforts will be essential to fully realize its clinical benefits and address the remaining challenges in its drug development pathway.